Cas no 126637-69-2 (2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-[(4E)-2-methyl-1-oxo-4-hexen-1-yl]-)

• Product Name: 2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-[(4E)-2-methyl-1-oxo-4-hexen-1-yl]-
• CAS No: 126637-69-2
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 196979
• PubChem ID: 54697782
• Update Time: 2025-07-01

2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-[(4E)-2-methyl-1-oxo-4-hexen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-[(4E)-2-methyl-1-oxo-4-hexen-1-yl]-
• (-)-harzianopyridone
• Harzianopyridone
• 4-hydroxy-5,6-dimethoxy-3-[(E,2R)-2-methylhex-4-enoyl]-1H-pyridin-2-one
• Q27106832
• SCHEMBL21523040
• 2-Hydroxy-5,6-dimethoxy-3-[(2R)-2-methylhex-4-enoyl]-1H-pyridin-4-one
• J-005414
• CHEBI:5628
• (S,E)-4-Hydroxy-5,6-dimethoxy-3-(2-methylhex-4-enoyl)pyridin-2(1H)-one
• C10150
• HB3925
• SCHEMBL21523041
• 126637-69-2
• 4-hydroxy-5,6-dimethoxy-3-((E,2R)-2-methylhex-4-enoyl)-1H-pyridin-2-one
• 2-Hydroxy-5,6-dimethoxy-3-[(2r,4e)-2-methylhex-4-enoyl]pyridin-4(1h)-one
• DB-217386

• Inchi： 1S/C14H19NO5/c1-5-6-7-8(2)10(16)9-11(17)12(19-3)14(20-4)15-13(9)18/h5-6,8H,7H2,1-4H3,(H2,15,17,18)/b6-5+/t8-/m1/s1
• InChI Key： FPYAYFJAGDIMEX-HQZHTGGTSA-N
• SMILES： O=C(C1C(NC(=C(C=1O)OC)OC)=O)[C@H](C)C/C=C/C

Computed Properties

• Exact Mass: 281.12637
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones

Additional information on 2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-[(4E)-2-methyl-1-oxo-4-hexen-1-yl]-

Recent Advances in the Study of 2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-[(4E)-2-methyl-1-oxo-4-hexen-1-yl]- (CAS: 126637-69-2)

The compound 2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-[(4E)-2-methyl-1-oxo-4-hexen-1-yl]- (CAS: 126637-69-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Its structural complexity, featuring a pyridinone core with hydroxy and dimethoxy substituents, along with an unsaturated side chain, makes it an attractive candidate for targeting specific enzymatic pathways. Researchers have successfully synthesized this compound using a multi-step process involving key intermediates, with yields optimized for large-scale production.

In vitro and in vivo studies have demonstrated that 2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-[(4E)-2-methyl-1-oxo-4-hexen-1-yl]- exhibits potent inhibitory activity against several protein kinases implicated in cancer and inflammatory diseases. Notably, its selectivity profile suggests a reduced likelihood of off-target effects, which is a significant advantage in drug development. Mechanistic studies have revealed that the compound binds to the ATP-binding site of target kinases, inducing conformational changes that impair their catalytic activity.

Further investigations into the pharmacokinetic properties of this compound have shown favorable absorption and distribution characteristics, with moderate plasma protein binding and good metabolic stability. These findings support its potential as a lead compound for further optimization. Current research efforts are focused on structural modifications to enhance its bioavailability and reduce potential toxicity, while maintaining its high potency and selectivity.

The therapeutic potential of 2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-[(4E)-2-methyl-1-oxo-4-hexen-1-yl]- extends beyond oncology, with preliminary data suggesting efficacy in neurodegenerative disorders and autoimmune conditions. Its ability to modulate key signaling pathways involved in cell proliferation and inflammation makes it a versatile candidate for multiple therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development.

In conclusion, the growing body of research on 2(1H)-Pyridinone,4-hydroxy-5,6-dimethoxy-3-[(4E)-2-methyl-1-oxo-4-hexen-1-yl]- (CAS: 126637-69-2) underscores its significance as a promising therapeutic agent. Continued investigation into its mechanism of action, structure-activity relationships, and clinical potential is expected to yield valuable insights for the development of next-generation kinase inhibitors and other targeted therapies in the chemical biology and pharmaceutical sectors.